Cas no 62471-50-5 (Cyclohexanone, 2-methoxy-5-methyl-)

Cyclohexanone, 2-methoxy-5-methyl- structure
62471-50-5 structure
Product Name:Cyclohexanone, 2-methoxy-5-methyl-
CAS No:62471-50-5
MF:C8H14O2
MW:142.195562839508
CID:443707
PubChem ID:71386110
Update Time:2025-04-19

Cyclohexanone, 2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-methoxy-5-methyl-
    • 2-methoxy-5-methylcyclohexan-1-one
    • 62471-50-5
    • SCHEMBL13284057
    • DTXSID50808311
    • Inchi: 1S/C8H14O2/c1-6-3-4-8(10-2)7(9)5-6/h6,8H,3-5H2,1-2H3
    • InChI Key: GPXZEJQSASIXTQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C(CC(C)CC1)=O

Computed Properties

  • Exact Mass: 142.09942
  • Monoisotopic Mass: 142.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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